Cas no 1355191-48-8 (1-(2-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-ethanol)

• Product Name: 1-(2-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-ethanol
• CAS No: 1355191-48-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5149943
• Update Time: 2025-05-18

1-(2-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-ethanol

• Inchi： 1S/C12H18N2O/c1-9-11(10(2)15)5-6-12(13-9)14-7-3-4-8-14/h5-6,10,15H,3-4,7-8H2,1-2H3
• InChI Key： XVIHAYGZLGXENK-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(N2CCCC2)N=C1C)C

Additional information on 1-(2-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-ethanol

Compound CAS No. 1355191-48-8: 1-(2-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-ethanol

The compound with CAS number 1355191-48-8, commonly referred to as 1-(2-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-ethanol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a pyrrolidine moiety, and an ethanol group. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent studies have highlighted the importance of pyrrolidine-containing compounds in drug discovery and development. The pyrrolidine ring, a five-membered saturated heterocycle, is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and stability. In the case of 1-(2-Methyl-6-pyrrolidin-1-yl-pyridin-3-yl)-ethanol, the presence of the pyrrolidine group plays a crucial role in modulating the molecule's interaction with biological systems. This makes it a promising candidate for research in areas such as central nervous system disorders, inflammation, and cancer.

The methyl substitution on the pyridine ring further enhances the compound's chemical reactivity and selectivity. This substitution pattern is strategically positioned to influence the molecule's electronic properties, making it more amenable to various synthetic transformations. Recent advancements in synthetic chemistry have enabled researchers to efficiently synthesize this compound using optimized reaction pathways, ensuring high purity and scalability for industrial applications.

In terms of pharmacological activity, 1-(2-Methyl-6-pyrrolidin-1-y-pyridin